molecular formula C17H14F3NO4 B13900192 Methyl (E)-3-Methoxy-2-[2-[[4-(trifluoromethyl)-2-pyridyl]oxy]phenyl]acrylate

Methyl (E)-3-Methoxy-2-[2-[[4-(trifluoromethyl)-2-pyridyl]oxy]phenyl]acrylate

Cat. No. B13900192
M. Wt: 353.29 g/mol
InChI Key: SEEIKOSFZLBRHO-JLHYYAGUSA-N
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Description

Flupyroxystrobin is a member of the class of pyridines that is pyridine substituted by 2-[(1E)-1,3-dimethoxy-3-oxoprop-1-en-2-yl]phenoxy and trifluoromethyl groups at positions 2 and 4, respectively. It is an insecticide developed by Syngenta Crop Protection AG. It has a role as a quinone outside inhibitor and an insecticide. It is a member of pyridines, an aromatic ether, an enoate ester, an enol ether, a methyl ester and an organofluorine compound.

properties

Molecular Formula

C17H14F3NO4

Molecular Weight

353.29 g/mol

IUPAC Name

methyl (E)-3-methoxy-2-[2-[4-(trifluoromethyl)pyridin-2-yl]oxyphenyl]prop-2-enoate

InChI

InChI=1S/C17H14F3NO4/c1-23-10-13(16(22)24-2)12-5-3-4-6-14(12)25-15-9-11(7-8-21-15)17(18,19)20/h3-10H,1-2H3/b13-10+

InChI Key

SEEIKOSFZLBRHO-JLHYYAGUSA-N

Isomeric SMILES

CO/C=C(\C1=CC=CC=C1OC2=NC=CC(=C2)C(F)(F)F)/C(=O)OC

Canonical SMILES

COC=C(C1=CC=CC=C1OC2=NC=CC(=C2)C(F)(F)F)C(=O)OC

Origin of Product

United States

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